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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)aniline
CAS No.: 31553-11-4
Cat. No.: B3124108
Get Quote
. J

Part 1: Executive Summary & Critical Data
Correction

I. CRITICAL SAFETY ALERT: CAS Registry Number Mismatch Before proceeding, a critical
discrepancy in the provided request parameters must be addressed to ensure scientific

integrity.

o The Chemical Name: 2-(2-Methoxyethyl)aniline refers to a benzene ring substituted with an
amine group (position 1) and a 2-methoxyethyl group (position 2).

e The Provided CAS (1723-00-8): This registry number corresponds to D-Pipecolic acid (D-
Homoproline), a solid amino acid derivative with a significantly lower hazard profile (Irritant
H315/H319) compared to aniline derivatives.

Actionable Insight: This guide focuses on the 2-(2-Methoxyethyl)aniline molecule (and its
structural isomers) as requested by the Topic, assuming the CAS was a typographical error. If
you are handling the container labeled CAS 1723-00-8, verify the structure immediately; if it is
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D-Pipecolic acid, the aniline protocols below are excessive (though safe). If it is the aniline
derivative, treat it as a Class 6.1 Toxic Substance.

Chemical Identity Profile (Target Molecule)

o Systematic Name: 2-(2-Methoxyethyl)benzenamine

e Molecular Formula: CoH13NOJ[1]

e Molecular Weight: 151.21 g/mol [1][2]

e Physical State: Viscous liquid (predicted BP >240°C based on SAR).

o Solubility: Lipophilic; soluble in DCM, EtOAc, DMSO. Limited water solubility enhances skin
permeation risks.

o Key Application: A "privileged scaffold” in medicinal chemistry, often used as a precursor for
Indoline synthesis (via intramolecular cyclization) or as a fragment in kinase inhibitors where
the ether oxygen provides a hydrogen bond acceptor motif.

Part 2: Comprehensive Hazard Analysis

As an aniline derivative with an ether side chain, this molecule presents a dual-threat profile:
Acute Systemic Toxicity (Aniline core) and Enhanced Permeation (Ether chain).

GHS Classification (Derived via SAR & Precautionary
Principle)

In the absence of a specific REACH registration for this custom intermediate, we apply the
"Worst-Case Aniline Derivative" standard.
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Hazard Mechanism of
Hazard Class Category H-Code .
Statement Action
Rapid absorption
Acute Toxicity Toxic if via Gl tract;
Cat3 H301 ]
(Oral) swallowed.[3] hepatic N-
hydroxylation.
Lipophilic ether
Acute Toxicity Toxic in contact tail facilitates
Cat3 H311 _ _
(Dermal) with skin. transdermal
transport.
Vapor/aerosol
Acute Toxicity Toxic if inhaled. absorption into
Cat3 H331
(Inhal.) [4] pulmonary blood
flow.
Basic amine
Causes serious causes
Eye Damage Catl H318 o
eye damage.[1] saponification of
corneal lipids.
Methemoglobine
Causes damage ) o
mia: Oxidation of
to organs (Blood) )
Hemoglobin
STOT - RE Catl H372 through
(Fez") to
prolonged )
Methemoglobin
exposure.
(Fe3™).
May cause an Formation of
Sensitization Cat 1B H317 allergic skin hapten-protein
reaction. conjugates.

The Toxicity Cascade: Methemoglobinemia

The most critical life-safety risk is methemoglobinemia. Unlike simple irritants, this effect is

systemic and can be fatal before physical symptoms (cyanosis) are visually obvious.
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Exposure Systemic Absorption Hepatic Metabolism Bioactivation T —. Fe2+ -> Fe3+ Oxidation Loss of O2 Transport
(Dermal/inhalation) (Enhanced by Methoxyethyl) (CYP450) (Methemoglobin)

Click to download full resolution via product page

Figure 1: The metabolic activation pathway of 2-(2-Methoxyethyl)aniline leading to cytotoxic

hypoxia.

Part 3: Risk Mitigation & Engineering Controls
Primary Containment (Engineering Controls)

Trust in the hood, not the PPE.

o Handling: Must be performed in a certified Chemical Fume Hood operating at face velocity
>0.5 m/s.

e Weighing: Do not weigh on an open bench. Use a powder containment balance enclosure or
dissolve in solvent inside the hood before transfer.

o Closed Systems: For reactions >500mg, use Schlenk lines or sealed septa techniques to
prevent vapor release.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with aniline-ether hybrids due to
the "carrier solvent" effect of the ether chain.
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High-Risk Protocol

Body Part Standard Protocol . . Rationale
(Spills/immersion)
Anilines permeate
Double Gloving:Inner: Laminate Film (Silver nitrile in <15 mins.
Hands Nitrile (0.11mm)Outer:  Shield/4H)Under outer  Laminate film offers
Nitrile (0.11mm) nitrile glove.[4] >480 min
breakthrough.
Risk of irreversible
) Face Shield + )
Eyes Chemical Goggles corneal opacity
Goggles
(H318).
) Only required if hood
o ) Full-face Respirator ) )
Respiration Fume Hood (Primary) fails or for spill
(ABEK-P3) _
cleanup outside hood.
) Prevent skin
Lab Coat Tyvek® Suit (Type ] ]
Body absorption via
(Cotton/Poly) 4/5/6)

contaminated clothing.

Part 4: Experimental Protocols
Safe Handling Workflow

This workflow ensures self-validation—you cannot proceed to the next step without confirming

the safety of the previous one.
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Start: Reagent Retrieval
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Disposal:
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Figure 2: Mandatory safety logic gate for handling toxic aniline intermediates.

Emergency Response: Spill Cleanup

Scenario: 10mL spill of pure 2-(2-Methoxyethyl)aniline inside the fume hood.
o Alert: Announce "Toxic Spill" to lab mates. Do not leave the hood area unattended.

 Isolate: Lower sash to minimum working height.
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o Absorb: Do not use paper towels (increases surface area for evaporation). Use Vermiculite
or Chemisorb® pads.

» Neutralize: Wipe the area with dilute Acetic Acid or 1M HCI (converts the volatile free base
amine to the non-volatile anilinium salt).

» Disposal: Double-bag all waste in clear polyethylene bags labeled "Toxic - Aniline
Contaminated”.

First Aid (Specific to Anilines)

o Skin Contact: Wash with Polyethylene Glycol 400 (PEG 400) or ethanol immediately, then
soap and water. Water alone is less effective due to the lipophilicity of the methoxyethyl
group.

o Antidote: Medical professionals may administer Methylene Blue if methemoglobinemia is
confirmed. Keep an SDS printed and attached to the project risk assessment for EMS
personnel.

Part 5: References

o National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 1581105, N-(2-methoxyethyl)aniline. (Note: Isomer data used for SAR). Retrieved from
[Link]

o European Chemicals Agency (ECHA).Registration Dossier - Aniline. (Baseline toxicity data
for aniline class). Retrieved from [Link]

» New Jersey Department of Health.Hazardous Substance Fact Sheet: Aniline.
(Methemoglobinemia mechanism). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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